Cas no 2172063-55-5 (methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate)
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate
- EN300-1632140
- 2172063-55-5
-
- Inchi: 1S/C10H16F2O3/c1-8(2,14)9(7(13)15-3)4-5-10(11,12)6-9/h14H,4-6H2,1-3H3
- InChI Key: GKMNWCYSNDVOEV-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(=O)OC)(C(C)(C)O)C1)F
Computed Properties
- Exact Mass: 222.10675069g/mol
- Monoisotopic Mass: 222.10675069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5Ų
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632140-0.05g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-0.1g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-0.25g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-0.5g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-1.0g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-2.5g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-5.0g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-10.0g |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1632140-50mg |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1632140-100mg |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate |
2172063-55-5 | 100mg |
$943.0 | 2023-09-22 |
methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate
Research Brief on Methyl 3,3-Difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate (CAS: 2172063-55-5)
The compound methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate (CAS: 2172063-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated cyclopentane core and hydroxyl-bearing isopropyl group, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antiviral drug discovery.
One of the key advancements in the application of this compound is its use in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a well-established strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate as a building block to introduce fluorinated cyclopentane motifs into lead compounds, thereby improving their pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of protease inhibitors, resulting in compounds with enhanced potency against viral targets.
In addition to its synthetic utility, the compound has also been investigated for its direct biological activity. Preliminary in vitro studies suggest that methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate exhibits moderate inhibitory effects on certain inflammatory pathways, particularly those involving NF-κB signaling. This finding opens up new avenues for its potential use as a scaffold for anti-inflammatory drug development. However, further mechanistic studies and in vivo evaluations are required to fully elucidate its therapeutic potential.
The synthesis and characterization of methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate have also been refined in recent years. A 2022 publication in Organic Letters detailed an optimized synthetic route that improves yield and scalability, making the compound more accessible for large-scale pharmaceutical applications. The method involves a stereoselective cyclization followed by a fluorination step, which ensures high purity and enantiomeric excess of the final product.
Looking ahead, the continued exploration of methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate is expected to yield further insights into its applications in drug discovery. Its unique structural features and demonstrated utility in medicinal chemistry make it a valuable candidate for the development of next-generation therapeutics. Future research directions may include the exploration of its derivatives for targeted therapies and the investigation of its pharmacokinetic properties in preclinical models.
2172063-55-5 (methyl 3,3-difluoro-1-(2-hydroxypropan-2-yl)cyclopentane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)